Cas no 866143-38-6 (N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide)

• Product Name: N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide
• CAS No: 866143-38-6
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• MDL: MFCD04126239
• CID: 5236708
• Update Time: 2025-05-23

N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide

• MDL： MFCD04126239
• Inchi： 1S/C13H12N4O/c18-13(10-1-2-10)17-11-5-8-15-12(16-11)9-3-6-14-7-4-9/h3-8,10H,1-2H2,(H,15,16,17,18)
• InChI Key： NTGMYZLNHRENOP-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CN=C(C3C=CN=CC=3)N=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide

Comprehensive Overview of N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide (CAS No. 866143-38-6)

N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide (CAS No. 866143-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a cyclopropane moiety with a carboxamide group, offering versatile reactivity and binding properties.

In recent years, the demand for N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide has surged due to its relevance in targeting specific biological pathways. For instance, its structural features make it a candidate for modulating kinase activity, a hot topic in oncology and inflammation research. Users searching for "kinase inhibitors" or "small molecule therapeutics" often encounter this compound as a reference point. Its CAS No. 866143-38-6 is frequently cited in patent literature and academic journals, underscoring its importance in modern medicinal chemistry.

The synthesis of N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide involves multi-step organic reactions, including cross-coupling and amidation processes. These methods are widely discussed in forums and research communities, particularly among those interested in "heterocyclic compound synthesis" or "pharmaceutical intermediates." The compound's purity and stability are critical for its application, prompting questions like "How to characterize CAS No. 866143-38-6?" or "What solvents are suitable for this compound?"—common queries in analytical chemistry circles.

Beyond its pharmaceutical potential, N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide is also studied for its physicochemical properties. Researchers often investigate its solubility, melting point, and spectral data (NMR, MS) to optimize its use in formulations. This aligns with trending searches such as "drug-like properties of small molecules" and "ADME profiling of heterocycles." The compound's pyrimidine core, a common motif in FDA-approved drugs, further elevates its profile in drug design discussions.

In the context of sustainability and green chemistry, the production of CAS No. 866143-38-6 is also scrutinized. Questions like "How to reduce waste in the synthesis of N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide?" reflect the growing emphasis on eco-friendly methodologies. Catalytic approaches and solvent-free reactions are among the innovative techniques being explored, resonating with broader industry trends toward sustainable pharmaceutical manufacturing.

In summary, N-[2-(pyridin-4-yl)pyrimidin-4-yl]cyclopropanecarboxamide (CAS No. 866143-38-6) represents a compelling case study at the intersection of chemistry, biology, and technology. Its multifaceted applications and relevance to contemporary research themes ensure its continued prominence in scientific discourse. Whether you're a chemist, biologist, or materials scientist, understanding this compound opens doors to cutting-edge innovations in health and beyond.